molecular formula C9H11N3O3 B8418035 3-Amino-5-(2-methoxy-vinyl)-pyrazine-2-carboxylic acid methyl ester

3-Amino-5-(2-methoxy-vinyl)-pyrazine-2-carboxylic acid methyl ester

Cat. No.: B8418035
M. Wt: 209.20 g/mol
InChI Key: RUSRDFAJTZFAEY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Amino-5-(2-methoxy-vinyl)-pyrazine-2-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C9H11N3O3 and its molecular weight is 209.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H11N3O3

Molecular Weight

209.20 g/mol

IUPAC Name

methyl 3-amino-5-(2-methoxyethenyl)pyrazine-2-carboxylate

InChI

InChI=1S/C9H11N3O3/c1-14-4-3-6-5-11-7(8(10)12-6)9(13)15-2/h3-5H,1-2H3,(H2,10,12)

InChI Key

RUSRDFAJTZFAEY-UHFFFAOYSA-N

Canonical SMILES

COC=CC1=CN=C(C(=N1)N)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-amino-5-(2,2-dimethoxy-ethyl)-pyrazine-2-carboxylic acid methyl ester (300 mg, 1.244 mmol) and Et3N (1.213 ml, 8.70 mmol) in DCM (10 ml) at −10° C. was added dropwise trimethylsilyl trifluoromethanesulfonate (0.809 ml, 4.48 mmol). The reaction mixture was stirred at room temperature for 100 min. A saturated solution of NaHCO3 was added and the mixture was extracted twice with DCM. The combined organic layers were washed with NH4Cl solution and brine, dried with Na2SO4, filtered and concentrated under reduced pressure to obtain a brown oil (560 mg). The resulting crude material (mixture of E and Z) was directly used in the next step without further purification.
Quantity
300 mg
Type
reactant
Reaction Step One
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Quantity
1.213 mL
Type
reactant
Reaction Step One
Quantity
0.809 mL
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name

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